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Compound of Interest

Compound Name: 2,2-Dibromopropane

Cat. No.: B1583031

Essential Safety and Handling Guide for 2,2-
Dibromopropane

This guide provides immediate safety, handling, and disposal protocols for 2,2-
Dibromopropane, tailored for research, scientific, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and minimizing risks
associated with this chemical.

Hazard Summary and Safety Data

2,2-Dibromopropane is a hazardous substance that requires careful handling. It is harmful if
swallowed, inhaled, or in contact with skin, and causes skin and serious eye irritation.[1] It may
also cause respiratory irritation.[1][2] The following table summarizes key safety and physical
property data.
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Property Value Source
Molecular Formula C3H6Br2 [2]
Molecular Weight 201.89 g/mol [2]
Appearance Light yellow liquid [1]
Boiling Point 114 °C/237.2 °F @ 740 1]
mmHg
Flash Point > 110 °C /> 230 °F [1]
Specific Gravity 1.780 [1]

Acute toxicity (Oral, Dermal,
Inhalation) - Category 4; Skin
Corrosion/Irritation - Category

GHS Hazard Class 2; Serious Eye Damage/Eye [1]
Irritation - Category 2; Specific
target organ toxicity (single

exposure) - Category 3

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2,2-
Dibromopropane. The following table outlines the required PPE.
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Protection Type Specification Standard

Chemical safety goggles or OSHA 29 CFR 1910.133 or

Eye/Face Protection )
face shield European Standard EN166

Chemical-resistant gloves
) ) (e.g., butyl rubber), protective
Skin Protection ) ) EN374
clothing to prevent skin

exposure

NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator with an organic OSHA 29 CFR 1910.134 or
Respiratory Protection ] ]
vapor filter (Type A, Brown) if European Standard EN 149
exposure limits are exceeded

or irritation is experienced.

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls and Preparation:
o Work in a well-ventilated area, preferably under a chemical fume hood.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

e Ground and bond all containers and receiving equipment to prevent static discharge. Use
only non-sparking tools.[3][4]

2. Handling the Chemical:

e Avoid contact with skin, eyes, and clothing.[1] Do not breathe mist, vapors, or spray.[1]

e Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the handling area.[1]
o Keep the container tightly closed when not in use.[1]

3. Storage:
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» Store in a dry, cool, and well-ventilated place.[1]
o Keep away from heat, sparks, open flames, and hot surfaces.[3][5]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, strong bases,
and strong reducing agents.[1]

Emergency Procedures

Exposure Type First-Aid Measures

Remove the victim to fresh air and keep at rest
) in a position comfortable for breathing.[1] If not
Inhalation ) ) o o
breathing, give artificial respiration.[6] Seek

immediate medical attention.[1]

Immediately wash with plenty of soap and water
Skin Contact while removing all contaminated clothing and

shoes.[1] Get medical attention.[1]

Rinse immediately with plenty of water, including
Eye Contact under the eyelids, for at least 15 minutes.[1] Get

medical attention.[1]

) Do NOT induce vomiting.[3] Call a poison center
Ingestion S
or doctor/physician if you feel unwell.[1]

Spill and Disposal Plan

1. Spill Response:

» Evacuate personnel from the area.

* Remove all sources of ignition.[3][5]

e Ventilate the area.

o Wear appropriate PPE as outlined above.

» Absorb the spill with inert, non-combustible material such as sand, silica gel, or earth.[5][6]
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Collect the absorbed material into a suitable, closed container for disposal.[5]

N

. Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][6]

Waste is classified as hazardous.[6] Disposal must be in accordance with local, state, and
federal regulations.

Do not allow the chemical to enter the environment.[1]

Workflow for Safe Handling of 2,2-Dibromopropane

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB22994&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH65014&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22994~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:39:01~~1%202-Dibromopropane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22994~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2003:39:01~~1%202-Dibromopropane~~
https://www.fishersci.com/store/msds?partNumber=AAH65014&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1583031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Environment

Use Engineering

Controls

Constant Requirement

Wear Appropriate

PPE Preparation

Proceed with caution

\4
Handling —————————:
i
| I
! i
After use llf spill occurs : If exposure occurs
I
|
v y
. Emergency
Slelehls eel Procedures
For waste Contain and collect

Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1583031?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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